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Compound of Interest

2-Methyl-4-(2-methylphenyl)-1-
Compound Name:

butene
CAS No.: 731772-15-9
Cat. No.: B1319142

Get Quote

Executive Summary

2-Methyl-4-(2-methylphenyl)-1-butene is a specialized alkene intermediate used primarily in
the synthesis of functionalized aromatic compounds, fragrance ingredients (mimicking
floral/woody notes), and as a hydrophobic linker in pharmaceutical discovery.

Unlike commodity solvents, this compound is a Tier-3 Research Chemical, meaning it is
typically not held in bulk inventory by major distributors (e.g., Sigma-Aldrich, Fisher) but is
synthesized on-demand or stocked by specialized building-block vendors.

Core Chemical Identity
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Parameter Specification

CAS Number 731772-15-9

IUPAC Name 1-(3-methylbut-3-en-1-yl)-2-methylbenzene
Molecular Formula Ci2H1e

Molecular Weight 160.26 g/mol

Appearance Colorless to pale yellow oil

Insoluble in water; Soluble in DCM, THF, Ethyl

Solubility
Acetate

Part 1: Sourcing Landscape & Price Analysis
Supplier Ecosystem

The supply chain for this compound is bifurcated into Catalog Vendors (stocking small grams)
and Custom Synthesis Houses (bulk manufacturing).

e Primary Catalog Source:BLDpharm is currently the most prominent supplier listing a specific
stock keeping unit (SKU) for this CAS number.

e Secondary Aggregators: Platforms like MolPort and ChemSpace often list this compound via
third-party labs in China and India.

o Custom Synthesis: For quantities >100g, contract research organizations (CROs) are the
standard route due to the lack of off-the-shelf bulk availability.

Price Estimation Model

As a non-commodity chemical, "list prices" are rarely static. The following table provides an
estimated cost structure based on current raw material costs (2-methylbenzyl chloride and
methallyl chloride) and labor overhead for research-grade purity (>97%).
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Estimated Market

Scale . Lead Time Sourcing Strategy
Price (USD)

Direct Purchase (e.g.,
Research (1g - 59) $150 - $350 1-2 Weeks

BLDpharm)

Request for Quote
Pilot (25¢g - 1009) $800 - $1,500 3-4 Weeks (RFQ) / Batch

Synthesis

Custom Contract
Bulk (1kg+) $3,500 - $5,000 6-8 Weeks

Manufacturing

Analyst Note: The high price-per-gram at the research scale reflects the "custom synthesis"
premium. The cost drops precipitously at the kilogram scale because the starting materials are

inexpensive commodity chemicals.

Part 2: Technical Synthesis & Production

For researchers unable to source the compound or requiring specific isotopic labeling, in-house
synthesis is a viable and cost-effective option.

Validated Synthetic Route: Grighard Coupling

The most robust route involves the coupling of 2-methylbenzyl magnesium chloride with
methallyl chloride. This approach minimizes isomerization byproducts common in acid-
catalyzed dehydration routes.

Reaction Pathway Diagram

The following diagram illustrates the critical process flow and intermediate states.
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Figure 1: Grignard coupling pathway for the synthesis of 2-Methyl-4-(2-methylphenyl)-1-
butene.[1][2][3][4][5]

Detailed Protocol (Self-Validating)

Objective: Synthesize 10g of target alkene.

e Grignard Formation:
o To a flame-dried 3-neck flask, add Mg turnings (1.2 eq) and a crystal of lodine.
o Add anhydrous THF. Dropwise add 2-methylbenzyl chloride (1.0 eq).

o Validation: Initiation is confirmed by the disappearance of the iodine color and mild
exotherm.

e Coupling:
o Cool the Grignard solution to 0°C.
o Slowly add methallyl chloride (3-chloro-2-methylpropene, 1.1 eq) diluted in THF.

o Critical Step: Maintain temperature <10°C to prevent Wurtz homocoupling of the benzyl
halide.

o Workup:
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o Quench with saturated NH4Cl. Extract with diethyl ether.

o Dry over MgSOa4 and concentrate.[4]

e Purification:

o The crude oil typically contains unreacted halide. Purify via Vacuum Distillation (bp ~105-

110°C at 5 mmHg) or Silica Gel Chromatography (100% Hexanes).

Part 3: Quality Assurance & Specifications

When sourcing or synthesizing this compound, the following analytical signatures validate

identity and purity.

Nuclear Magnetic Resonance (NMR)

e 'H NMR (CDClIs, 400 MHz):

o 0 7.10-7.20 (m, 4H): Aromatic protons (2-methylphenyl group).

[e]

o

0 2.75 (t, 2H): Benzylic methylene (-CHz-Ar).

[¢]

0 2.35 (t, 2H): Allylic methylene (-CH2-C=).

[¢]

0 2.30 (s, 3H): Aryl-Methyl group.

[e]

0 1.80 (s, 3H): Vinyl-Methyl group.

0 4.75 & 4.80 (s, 2H): Terminal alkene protons (=CH2). Distinctive germinal vinyl signals.

Impurity Profile

Impurity Origin

Detection Method

) Wurtz homocoupling of
1,2-bis(2-methylphenyl)ethane

GC-MS (High MW peak)

Grignard
2-Methylbenzyl chloride Unreacted starting material Beilstein Test / TLC
o ) ] o 1H NMR (Loss of terminal vinyl
Isomeric internal alkenes Acid-catalyzed isomerization

signals)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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